Cas no 123016-76-2 (Benzoic acid,4-[(aminocarbonyl)phenylamino]-)
123016-76-2 structure
Product Name:Benzoic acid,4-[(aminocarbonyl)phenylamino]-
CAS No:123016-76-2
MF:C14H12N2O3
MW:256.256683349609
CID:167747
PubChem ID:154231
Update Time:2025-04-19
Benzoic acid,4-[(aminocarbonyl)phenylamino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(aminocarbonyl)phenylamino]-
- 4-(N-carbamoylanilino)benzoic acid
- 4-[Carbamoyl(phenyl)amino]benzoic acid
- CCRIS 3480
- DTXSID50153833
- N-Phenyl-N-(p-carboxyphenyl)urea
- 123016-76-2
- SCHEMBL1304443
-
- Inchi: 1S/C14H12N2O3/c15-14(19)16(11-4-2-1-3-5-11)12-8-6-10(7-9-12)13(17)18/h1-9H,(H2,15,19)(H,17,18)
- InChI Key: XVUSKMFUTWIAKL-UHFFFAOYSA-N
- SMILES: O=C(N)N(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 256.08486
- Monoisotopic Mass: 256.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.367
- Boiling Point: 483.7°Cat760mmHg
- Flash Point: 246.3°C
- Refractive Index: 1.68
- PSA: 83.63
Benzoic acid,4-[(aminocarbonyl)phenylamino]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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